Covalent palladium–zinc bonds and their reactivity†
Chemical Communications Pub Date: 2007-08-22 DOI: 10.1039/B709364K
Abstract
Photolysis of (FPNP)Pd–Et in the presence of Et2Zn leads to the formation of (FPNP)Pd–Zn–Pd(PNPF), the first example of a compound with a covalent Pd–Zn bond.
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